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Compound of Interest

Compound Name: Ulk1-IN-2

Cat. No.: B12426438 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount for ensuring laboratory safety and experimental integrity.

This document provides essential, immediate safety and logistical information for the handling

of Ulk1-IN-2, a potent ULK1 inhibitor.

Personal Protective Equipment (PPE)
When handling Ulk1-IN-2, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following PPE is recommended:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat is required. For procedures with a higher risk of splashing,

consider an apron or coveralls.

Respiratory Protection: If working with the powdered form and there is a risk of inhalation,

use a certified respirator with a particulate filter.

Operational Plans: Handling and Storage
Handling:

Avoid inhalation of dust or aerosols.
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Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Use in a well-ventilated area, preferably in a chemical fume hood.

Storage: Proper storage is essential to maintain the stability and integrity of Ulk1-IN-2.

Powder: Store at -20°C.

In solvent: Store at -80°C.

Keep the container tightly sealed in a dry and well-ventilated place.

Protect from direct sunlight and sources of ignition.[1]

Disposal Plan
Ulk1-IN-2 is considered very toxic to aquatic life with long-lasting effects.[1] Therefore, proper

disposal is critical to prevent environmental contamination.

Dispose of contents and container to an approved waste disposal plant.[1]

Do not allow the chemical to enter drains.

Follow all federal, state, and local regulations for hazardous waste disposal.

Quantitative Data
The following table summarizes the cytotoxic effects of Ulk1-IN-2 against various cancer cell

lines.
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Cell Line IC50 (μM)

A549 1.94[2][3]

U937 12.92[2]

HL60 10.89[2]

MDA-MB-468 16.83[2]

MCF-7 19.60[2]

Experimental Workflow
The following diagram outlines a general workflow for handling and preparing Ulk1-IN-2 for in

vitro experiments.
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Caption: General workflow for handling and using Ulk1-IN-2 in a laboratory setting.

Ulk1 Signaling Pathway in Autophagy
Ulk1 (unc-51 like autophagy activating kinase 1) is a serine/threonine kinase that plays a

pivotal role in the initiation of autophagy.[4][5] It is a central component of a complex that

integrates signals from nutrient-sensing pathways to regulate the formation of

autophagosomes.[6]
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Under nutrient-rich conditions, mTORC1 (mechanistic target of rapamycin complex 1) is active

and inhibits autophagy by phosphorylating and inactivating the ULK1 complex.[6][7][8]

Conversely, under conditions of low energy (high AMP/ATP ratio), AMPK (AMP-activated

protein kinase) is activated. AMPK promotes autophagy both by inhibiting mTORC1 and by

directly phosphorylating and activating ULK1.[5][6]

Once activated, the ULK1 complex initiates the formation of the phagophore, the precursor to

the autophagosome, by phosphorylating several downstream targets, including components of

the VPS34 complex.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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